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Compound of Interest

Compound Name:

(2,3-

Dibromophenyl)methanesulfonami

de

CAS No.: 2243504-88-1

Cat. No.: B2680086

Get Quote

Executive Summary
This technical guide provides the definitive chemical identifiers, structural analysis, and

synthetic methodologies for (2,3-Dibromophenyl)methanesulfonamide (CAS: 2243504-88-

1). As a specialized building block in medicinal chemistry, this molecule serves as a critical

pharmacophore in Fragment-Based Drug Discovery (FBDD), particularly for targeting

metalloenzymes (e.g., Carbonic Anhydrases, MMPs) where the sulfonamide "warhead"

requires a flexible methylene linker to optimize active site geometry.

The guide is structured to transition from core chemoinformatic data to practical wet-lab

protocols, ensuring high reproducibility and integration into computational workflows.

Part 1: Chemical Identity & Chemoinformatics
Core Identifiers
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The following identifiers are verified against catalog data and IUPAC nomenclature rules. Use

these strings for precise database querying and docking simulations.

Identifier Type Value Notes

Chemical Name

(2,3-

Dibromophenyl)methanesulfon

amide

IUPAC / Systematic

CAS Registry Number 2243504-88-1
Verified (Sigma-Aldrich, BLD

Pharm)

Canonical SMILES NS(=O)(=O)Cc1c(Br)c(Br)ccc1
Primary machine-readable

string

Isomeric SMILES NS(=O)(=O)Cc1c(Br)c(Br)ccc1 Achiral molecule

Molecular Formula MW: 328.99 g/mol

InChI String

InChI=1S/C7H7Br2NO2S/c8-

6-2-1-3-7(9)5(6)4-

13(10,11)12/h1-3H,4H2,

(H2,10,11,12)

Standard InChI v1.06

Structural Visualization (Connectivity)
The following diagram illustrates the topological connectivity defined by the SMILES string,

highlighting the steric crowding at the ortho (2-position) and meta (3-position) bromine atoms.
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Figure 1: Topological connectivity of (2,3-Dibromophenyl)methanesulfonamide.[1] Note the

steric bulk introduced by the adjacent bromine atoms.

Part 2: Structural Analysis & Properties
The Methylene Linker Effect
Unlike direct benzenesulfonamides (

), the insertion of a methylene group (

) in this molecule fundamentally alters its physicochemical profile:

Electronic Insulation: The methylene group breaks the conjugation between the aromatic ring

and the sulfonamide. This prevents the electron-withdrawing bromine atoms from

significantly lowering the

of the sulfonamide nitrogen.

Flexibility: The
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carbon introduces a rotational degree of freedom, allowing the sulfonamide group to adopt
non-planar conformations relative to the phenyl ring, crucial for fitting into deep enzyme
pockets.

Steric Hindrance (2,3-Substitution)
The 2,3-dibromo substitution pattern creates a specific "molecular shape" distinct from the

more common 3,4- or 3,5-isomers.

Ortho-Effect: The bromine at position 2 exerts steric pressure on the methylene linker,

restricting the rotational freedom of the

bond. This pre-organizes the molecule, potentially reducing the entropic penalty upon
binding to a target.

Part 3: Synthetic Pathways & Protocols
As an Application Scientist, I recommend the Sulfinyl Chloride Route for high-yield synthesis on

a gram scale. This method avoids the harsh conditions of direct chlorosulfonation, which often

leads to inseparable isomer mixtures due to the directing effects of the bromine atoms.

Recommended Workflow: Nucleophilic Substitution ->
Oxidation
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2,3-Dibromobenzyl Bromide
(Starting Material)

Step 1: Sulfination
Reagent: Na2SO3, H2O/EtOH

Temp: Reflux, 4h

Intermediate:
Sodium (2,3-dibromophenyl)methanesulfonate

Step 2: Chlorination
Reagent: POCl3 or SOCl2

Temp: 0°C to RT

Intermediate:
(2,3-Dibromophenyl)methanesulfonyl chloride

Step 3: Amination
Reagent: NH3 (aq) or NH3/THF

Temp: 0°C

Product:
(2,3-Dibromophenyl)methanesulfonamide

Click to download full resolution via product page
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Figure 2: Step-wise synthetic pathway leveraging sodium sulfite substitution to ensure

regiochemical fidelity.

Detailed Protocol
Step 1: Formation of the Sulfonate Salt

Dissolve: Suspend 2,3-dibromobenzyl bromide (1.0 eq) in a 1:1 mixture of Ethanol/Water.

Reagent: Add Sodium Sulfite (

, 1.5 eq).

Reaction: Reflux for 4–6 hours. The solution should become clear as the alkyl halide is

consumed.

Workup: Concentrate under vacuum to remove ethanol. The sodium sulfonate salt may

precipitate; if not, use the aqueous concentrate directly in the next step or salt out with NaCl.

Step 2: Activation to Sulfonyl Chloride
Chlorination: Treat the dry sulfonate salt with Phosphoryl Chloride (

, 3.0 eq) or Thionyl Chloride (

).

Conditions: Heat to 60–80°C for 2 hours.

Quench: Pour the reaction mixture onto crushed ice carefully to decompose excess reagent.

Extraction: Extract the resulting sulfonyl chloride immediately with Dichloromethane (DCM).

Note: Sulfonyl chlorides are moisture sensitive; proceed quickly.

Step 3: Amination (Sulfonamide Formation)
Amination: Add the DCM solution of sulfonyl chloride dropwise to a stirred solution of

Ammonium Hydroxide (28%

, excess) or ammonia in THF at 0°C.
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Monitor: Stir at room temperature for 1 hour. Monitor by TLC (Ethyl Acetate/Hexane).

Purification: Acidify carefully to pH 4–5 to precipitate the product, or extract with Ethyl

Acetate. Recrystallize from Ethanol/Water if necessary.

Part 4: Computational Integration (Docking &
Screening)
When incorporating this molecule into virtual screening libraries (e.g., Schrödinger Glide,

AutoDock Vina), ensure the following parameters are set correctly to account for the halogen

bonding potential.

Parameter Setting / Value Rationale

Force Field OPLS3e / OPLS4
Accurately models the "sigma

hole" on Bromine.

H-Bond Donors
1 (Sulfonamide

)

The nitrogen is

hybridized but planarized by

.

H-Bond Acceptors 2 (Sulfonyl Oxygens)
Strong acceptors for backbone

amides.

Rotatable Bonds 2
and

.

Halogen Bond Enabled

The 2,3-dibromo motif can

form orthogonal halogen

bonds with carbonyl backbone

oxygens in the active site.
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Disclaimer: This guide is for research purposes. Always verify spectral data (NMR, MS) of

synthesized compounds against the predicted structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. CAS#:133992-62-8 | 1-[5-Phenyl-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]ethanone |
Chemsrc [chemsrc.com]

3. 1565690-82-5|(2-Bromo-5-methylphenyl)methanesulfonamide|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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